Cas no 2228328-53-6 (methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228328-53-6
• MF: C₁₂H₁₅FO₄
• MW: 242.243507623672
• CID: 6126312
• PubChem ID: 165639145
• Update Time: 2025-07-24

methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• EN300-1792703
• 2228328-53-6

• Inchi： 1S/C12H15FO4/c1-12(2,10(15)11(16)17-3)7-4-5-9(14)8(13)6-7/h4-6,10,14-15H,1-3H3
• InChI Key： RZTXZWQZXGICAE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)C(C(=O)OC)O)O

Computed Properties

• Exact Mass: 242.09543712g/mol
• Monoisotopic Mass: 242.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate

Introduction to Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate (CAS No. 2228328-53-6)

Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2228328-53-6, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications.

The molecular structure of Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate consists of a carboxylate ester group attached to a hydroxyl-substituted butanoic acid backbone, with a fluorine atom and another hydroxyl group incorporated into the aromatic ring. This specific arrangement of functional groups makes the compound a versatile scaffold for designing novel therapeutic agents. The presence of both hydroxyl and fluoro substituents enhances its potential interactions with biological targets, making it an attractive candidate for further exploration.

In recent years, there has been a growing interest in developing small molecules that can modulate various biological pathways. The 3-fluoro-4-hydroxyphenyl moiety, in particular, has been extensively studied for its ability to influence enzyme activity and receptor binding. This moiety is known to enhance the metabolic stability and bioavailability of drug candidates, which are crucial factors in drug design. The hydroxyl groups in the molecule also contribute to its solubility and reactivity, making it suitable for various chemical modifications.

One of the most compelling aspects of Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate is its potential application in the development of anti-inflammatory and antioxidant agents. Studies have shown that compounds containing the 3-fluoro-4-hydroxyphenyl group can exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the hydroxyl groups in the molecule can act as hydrogen donors, contributing to its antioxidant activity.

The pharmaceutical industry has been actively exploring novel compounds that can address unmet medical needs. Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate represents a promising candidate for further investigation due to its unique structural features and potential biological activities. Researchers are particularly interested in its ability to interact with specific biological targets, which could lead to the development of new therapeutic strategies.

In addition to its potential anti-inflammatory and antioxidant properties, Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate has also shown promise in preclinical studies as a modulator of central nervous system (CNS) function. The fluorine atom in the molecule enhances its ability to cross the blood-brain barrier, making it a viable candidate for treating neurological disorders. Further research is needed to fully elucidate its mechanisms of action and potential therapeutic applications.

The synthesis of Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro substituent into the aromatic ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, which are essential for pharmaceutical applications.

The chemical stability of Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate is another critical factor that must be considered during its synthesis and storage. The presence of multiple functional groups makes the molecule susceptible to degradation under certain conditions. Therefore, researchers have developed strategies to stabilize the compound during storage and transportation, ensuring that it remains effective for its intended applications.

In conclusion, Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate is a compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely that we will see more innovative therapeutic agents being developed based on its scaffold.